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Compound of Interest

Compound Name: Tridecylamine

Cat. No.: B1585788 Get Quote

Tridecylamine, also known as 1-aminotridecane, is an aliphatic amine with a 13-carbon chain.

[1] This guide provides a summary of its key chemical and physical properties, presented for

researchers, scientists, and professionals in drug development.

Core Chemical Data
The fundamental properties of tridecylamine are its molecular weight and chemical formula.

Molecular Formula: C₁₃H₂₉N[2]

Molecular Weight: 199.38 g/mol [2][3][4][5]

Physicochemical Properties
A summary of the key quantitative data for tridecylamine is presented in the table below for

easy reference and comparison.
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Property Value Source

Molecular Formula C₁₃H₂₉N [2]

Molecular Weight 199.38 g/mol [2][3][4][5]

CAS Number 2869-34-3 [2]

Melting Point 27.40 °C to 32 °C [3][6]

Boiling Point 265 °C to 275.80 °C [3][6]

Flash Point > 110 °C (> 230 °F) [3][6]

Vapor Pressure
0.005 mmHg @ 25 °C

(estimated)
[6]

Chemical Structure and Visualization
Tridecylamine consists of a thirteen-carbon alkyl chain attached to an amine group.[1] This

structure gives it amphiphilic properties, meaning it has both hydrophilic (the amine head) and

hydrophobic (the alkyl tail) characteristics.

Hydrophobic Alkyl Chain (C12H25) Hydrophilic Amine Group

CH₃- (CH₂)₁₁ -CH₂-NH₂

Click to download full resolution via product page

Caption: Simplified structure of Tridecylamine.

Applications in Research and Development
Tridecylamine serves as a versatile building block in chemical synthesis.[1] It is used in the

preparation of:
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Alkylated 1,2,4-triazoles which act as bridging ligands in the formation of polymeric iron(II)

species.[1][3]

Amphiphilic molecules such as N-tridecyl-β-hydroxypropionic acid amide (THPA) and N-(β-

hydroxyethyl)tridecanoic acid amide (HETA).[3]

It also acts as a ligand in the synthesis of palladium-based catalysts.[1][3]

Methodological Note
The determination of fundamental physicochemical properties such as molecular weight,

melting point, and boiling point involves standard analytical techniques. For instance, molecular

weight is confirmed by mass spectrometry, while melting and boiling points are determined

using calorimetry and distillation apparatus, respectively. Detailed experimental protocols for

these well-established methods are available in standard organic chemistry laboratory manuals

and are not reiterated here. The concept of signaling pathways is not applicable to a simple

molecule like tridecylamine, as it describes complex biological communication cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585788#tridecylamine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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